Cas no 51146-47-5 (Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl-)

• Product Name: Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl-
• CAS No: 51146-47-5
• MF: C₁₄H₁₆Br₂
• MW: 344.084842681885
• CID: 1570909
• Update Time: 2024-08-24

Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[5.1.0]octane, 8,8-dibromo-1-phenyl-
• 8,8-dibromo-7-phenylbicyclo[5.1.0]octane

• Inchi： 1S/C14H16Br2/c15-14(16)12-9-5-2-6-10-13(12,14)11-7-3-1-4-8-11/h1,3-4,7-8,12H,2,5-6,9-10H2
• InChI Key： WCAGTIHPELSEOV-UHFFFAOYSA-N
• SMILES： C12(C3=CC=CC=C3)C(C1(Br)Br)CCCCC2

Computed Properties

• Exact Mass: 341.96188
• Monoisotopic Mass: 341.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.645±0.06 g/cm3(Predicted)
• Boiling Point: 361.2±35.0 °C(Predicted)
• PSA: 0